Cas no 1206248-13-6 (methyl 1H,4H,5H,6H,7H-pyrrolo3,2-cpyridine-2-carboxylate)

• Product Name: methyl 1H,4H,5H,6H,7H-pyrrolo3,2-cpyridine-2-carboxylate
• CAS No: 1206248-13-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD14581757
• CID: 5607876
• PubChem ID: 84657322
• Update Time: 2025-06-11

methyl 1H,4H,5H,6H,7H-pyrrolo3,2-cpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, methyl ester
• EN300-8110656
• 1206248-13-6
• methyl 1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylate
• methyl 1H,4H,5H,6H,7H-pyrrolo3,2-cpyridine-2-carboxylate

• MDL： MFCD14581757
• Inchi： 1S/C9H12N2O2/c1-13-9(12)8-4-6-5-10-3-2-7(6)11-8/h4,10-11H,2-3,5H2,1H3
• InChI Key： VSMFXBOTNHUNLN-UHFFFAOYSA-N
• SMILES： C1NCCC2NC(C(OC)=O)=CC1=2

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 394.5±42.0 °C(Predicted)
• pka: 16.01±0.20(Predicted)

Additional information on methyl 1H,4H,5H,6H,7H-pyrrolo3,2-cpyridine-2-carboxylate

Methyl 1H,4H,5H,6H,7H-Pyrrolo[3,2-c]Pyridine-2-Carboxylate (CAS No. 1206248-13-6): A Comprehensive Overview

Methyl 1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylate (CAS No. 1206248-13-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolopyridine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural framework of this compound, featuring a fused pyrrole and pyridine ring system, makes it a promising scaffold for developing novel bioactive molecules.

The chemical structure of methyl 1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylate consists of a pyrrole ring fused to a pyridine ring at the 3 and 2 positions, respectively. The presence of a carboxylate group at the 2-position and a methyl ester group at the 1-position contributes to its distinct chemical properties and reactivity. This molecular architecture allows for various functionalization strategies, making it an attractive candidate for medicinal chemistry investigations.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolopyridine derivatives. These compounds have shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The methyl ester functionality in methyl 1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylate can be readily hydrolyzed to the corresponding carboxylic acid under mild acidic or basic conditions, providing a versatile handle for further chemical modifications.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple binding modes. The fused heterocyclic system offers opportunities for hydrogen bonding interactions with amino acid residues in protein binding pockets. Additionally, the carboxylate group can participate in salt bridge formation or coordinate with metal ions, further enhancing its binding affinity and selectivity.

The synthesis of methyl 1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient and sustainable synthetic strategies for constructing complex heterocyclic frameworks.

In the realm of drug discovery, computational modeling techniques have been instrumental in understanding the binding interactions of methyl 1H,4H,5H,6H, 7 H-pyrrolo[3, 2- c]pyridine-2-carboxylate with biological targets. Molecular docking studies have revealed that this compound can bind to various protein receptors with high affinity. These studies have provided valuable insights into the structural features that contribute to its binding properties and have guided the design of more potent derivatives.

The pharmacological profile of methyl 1 H, 4 H, 5 H, 6 H, 7 H- pyrrolo[ 3, 2- c]pyridine-2-carboxylate has been extensively evaluated in preclinical studies. Initial assays have demonstrated its ability to modulate key signaling pathways involved in disease progression. For instance，in vitro studies have shown that this compound can inhibit the activity of enzymes associated with inflammation and cancer cell proliferation. These findings have prompted further investigation into its potential as a lead compound for developing novel therapeutic agents.

The carboxylate group and methyl ester functionalities offer distinct advantages for drug development applications. The carboxylate group can be used to form salts that improve solubility and bioavailability，while the ester group can be hydrolyzed to introduce additional biological activity or facilitate further derivatization. These features make methyl 1 H, 4 H, 5 H, 6 H, 7 H- pyrrolo[ 3, 2- c]pyridine-2-carboxylate a versatile scaffold for medicinal chemistry innovation.

In conclusion，methyl 1 H, 4 H, 5 H, 6 H, 7 H- pyrrolo[ 3， 2- c]pyridine-2-carboxylate(CAS No. 1206248-13-6) is a structurally intriguing compound with significant potential in pharmaceutical research。 Its unique chemical properties，combined with its diverse biological activities，make it an attractive candidate for further development。 As our understanding of heterocyclic chemistry continues to evolve，compounds like this will play an increasingly important role in discovering new treatments for various diseases.